Cas no 1447607-06-8 (2-(4-Bromophenyl)-7,8-dihydroimidazo[1,2-A]pyrazin-6(5H)-one)

• Product Name: 2-(4-Bromophenyl)-7,8-dihydroimidazo[1,2-A]pyrazin-6(5H)-one
• CAS No: 1447607-06-8
• MF: C₁₂H₁₀BrN₃O
• MW: 292.131301403046
• CID: 4823370
• Update Time: 2025-10-29

2-(4-Bromophenyl)-7,8-dihydroimidazo[1,2-A]pyrazin-6(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-BROMOPHENYL)-7,8-DIHYDROIMIDAZO[1,2-A]PYRAZIN-6(5H)-ONE
• 2-(4-Bromophenyl)-7,8-dihydroimidazo[1,2-A]pyrazin-6(5H)-one

• Inchi： 1S/C12H10BrN3O/c13-9-3-1-8(2-4-9)10-6-16-7-12(17)14-5-11(16)15-10/h1-4,6H,5,7H2,(H,14,17)
• InChI Key： BHIIIVLKOXCBOB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CN2CC(NCC2=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 304
• XLogP3: 1.4
• Topological Polar Surface Area: 46.9

Additional information on 2-(4-Bromophenyl)-7,8-dihydroimidazo[1,2-A]pyrazin-6(5H)-one

Recent Advances in the Study of 2-(4-Bromophenyl)-7,8-dihydroimidazo[1,2-A]pyrazin-6(5H)-one (CAS: 1447607-06-8)

The compound 2-(4-Bromophenyl)-7,8-dihydroimidazo[1,2-A]pyrazin-6(5H)-one (CAS: 1447607-06-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is of particular interest for its role as a kinase inhibitor, with promising activity against various disease targets. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in drug discovery.

One of the key findings from recent research is the compound's ability to selectively inhibit specific protein kinases involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-Bromophenyl)-7,8-dihydroimidazo[1,2-A]pyrazin-6(5H)-one exhibits potent inhibitory activity against the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The study utilized X-ray crystallography to reveal the precise binding mode of the compound within the kinase domain, providing valuable insights for further structure-activity relationship (SAR) optimization.

In addition to its anticancer potential, recent investigations have explored the compound's utility in treating inflammatory and autoimmune disorders. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-(4-Bromophenyl)-7,8-dihydroimidazo[1,2-A]pyrazin-6(5H)-one showed significant suppression of pro-inflammatory cytokines in murine models of rheumatoid arthritis. The lead compound demonstrated favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, making it a promising candidate for further development.

From a synthetic chemistry perspective, recent advancements have been made in the efficient production of this compound and its analogs. A 2024 publication in Organic Process Research & Development described a novel, scalable synthetic route that improves yield and reduces production costs. The new methodology employs a one-pot cascade reaction that significantly streamlines the synthesis of the imidazopyrazinone core structure, which could facilitate larger-scale production for clinical studies.

Looking forward, researchers are particularly excited about the potential to develop this compound as a targeted therapy with reduced off-target effects compared to existing treatments. Current efforts are focused on further optimizing the compound's selectivity profile while maintaining its potent biological activity. Several pharmaceutical companies have included derivatives of 2-(4-Bromophenyl)-7,8-dihydroimidazo[1,2-A]pyrazin-6(5H)-one in their drug discovery pipelines, suggesting that clinical trials may be forthcoming in the near future.

In conclusion, the growing body of research on 2-(4-Bromophenyl)-7,8-dihydroimidazo[1,2-A]pyrazin-6(5H)-one (CAS: 1447607-06-8) highlights its significant potential as a versatile scaffold for drug development. Its dual applications in oncology and immunology, combined with recent synthetic chemistry advancements, position this compound as an important focus area in contemporary medicinal chemistry research. Further studies are needed to fully explore its therapeutic potential and translate these findings into clinical applications.